Cas no 1421510-16-8 (N-1-(2-methoxyethyl)piperidin-4-yl-2-(trifluoromethyl)benzamide)

• Product Name: N-1-(2-methoxyethyl)piperidin-4-yl-2-(trifluoromethyl)benzamide
• CAS No: 1421510-16-8
• MF: C₁₆H₂₁F₃N₂O₂
• MW: 330.345354795456
• CID: 6166364
• PubChem ID: 48431428
• Update Time: 2025-10-19

N-1-(2-methoxyethyl)piperidin-4-yl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2-methoxyethyl)piperidin-4-yl-2-(trifluoromethyl)benzamide
• 1421510-16-8
• VU0532028-1
• N-[1-(2-METHOXYETHYL)PIPERIDIN-4-YL]-2-(TRIFLUOROMETHYL)BENZAMIDE
• N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(trifluoromethyl)benzamide
• F6108-0111
• AKOS024532092

• Inchi： 1S/C16H21F3N2O2/c1-23-11-10-21-8-6-12(7-9-21)20-15(22)13-4-2-3-5-14(13)16(17,18)19/h2-5,12H,6-11H2,1H3,(H,20,22)
• InChI Key： ZAODDSYVPBXPJJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NC1CCN(CCOC)CC1)=O)(F)F

Computed Properties

• Exact Mass: 330.15551240g/mol
• Monoisotopic Mass: 330.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Additional information on N-1-(2-methoxyethyl)piperidin-4-yl-2-(trifluoromethyl)benzamide

Comprehensive Overview of N-1-(2-methoxyethyl)piperidin-4-yl-2-(trifluoromethyl)benzamide (CAS No. 1421510-16-8)

The compound N-1-(2-methoxyethyl)piperidin-4-yl-2-(trifluoromethyl)benzamide (CAS No. 1421510-16-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a piperidine core modified with a 2-methoxyethyl group and a trifluoromethylbenzamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as receptors or enzymes, in a selective manner.

In recent years, the demand for fluorinated compounds like N-1-(2-methoxyethyl)piperidin-4-yl-2-(trifluoromethyl)benzamide has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in drug discovery, where pharmacokinetic optimization is a key focus. The trifluoromethyl group in this compound is particularly noteworthy, as it often improves binding affinity and bioavailability, making it a hotspot in medicinal chemistry discussions. Additionally, the piperidine ring is a common motif in CNS-active drugs, sparking interest in its potential neurological applications.

The synthesis of CAS No. 1421510-16-8 involves multi-step organic reactions, including amide bond formation and nucleophilic substitution. Advanced techniques such as HPLC purification and NMR characterization are typically employed to ensure high purity and structural confirmation. This compound’s stability under various conditions has also been a topic of study, with researchers exploring its solubility profiles and degradation pathways to optimize formulation strategies.

From an industrial perspective, N-1-(2-methoxyethyl)piperidin-4-yl-2-(trifluoromethyl)benzamide is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in high-value intermediates frequently highlight its role in accelerating drug development pipelines. Furthermore, its compatibility with green chemistry principles, such as reduced solvent waste, aligns with the growing emphasis on sustainable practices in chemical production.

In the realm of academic research, this compound has been cited in studies exploring structure-activity relationships (SAR) and molecular docking. Its modular design allows for derivatization, enabling scientists to fine-tune its properties for specific applications. For instance, modifications to the methoxyethyl side chain could influence its blood-brain barrier permeability, a critical factor in CNS drug design.

As the scientific community continues to investigate CAS No. 1421510-16-8, its potential extends beyond pharmaceuticals. Some studies suggest utility in material science, particularly in designing fluorinated polymers with unique thermal and chemical resistance. This versatility underscores the importance of interdisciplinary collaboration in unlocking its full potential.

For those seeking suppliers or technical data on N-1-(2-methoxyethyl)piperidin-4-yl-2-(trifluoromethyl)benzamide, reputable chemical databases and specialty manufacturers are primary resources. Ensuring proper storage conditions (e.g., inert atmosphere, low temperature) is essential to maintain its integrity over time. Analytical certificates, including HPLC chromatograms and mass spectrometry reports, are typically provided to verify quality.

In conclusion, N-1-(2-methoxyethyl)piperidin-4-yl-2-(trifluoromethyl)benzamide (CAS No. 1421510-16-8) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to advanced materials—highlight the evolving landscape of functionalized small molecules. As research progresses, this compound is poised to play a pivotal role in addressing complex challenges across scientific disciplines.